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Compound of Interest

Compound Name: 3-acetylpyridin-2(1H)-one

Cat. No.: B057935

Disclaimer: This document provides disposal procedures for 3-acetylpyridine, a compound
structurally related to 3-acetylpyridin-2(1H)-one. A specific Safety Data Sheet (SDS) for 3-
acetylpyridin-2(1H)-one was not located. Researchers, scientists, and drug development
professionals should use this information as a guideline and consult with their institution's
Environmental Health and Safety (EHS) officer for specific disposal instructions for 3-
acetylpyridin-2(1H)-one.

This guide furnishes essential safety and logistical information for the proper disposal of 3-
acetylpyridin-2(1H)-one, ensuring the safety of laboratory personnel and compliance with
environmental regulations.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-acetylpyridine, which may be similar
to 3-acetylpyridin-2(1H)-one.
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Property Value Reference
Molecular Formula C7H7NO [1112]
Molecular Weight 121.14 g/mol [1]12]
Boiling Point 220 °C (428 °F) [3]

Melting Point 11-13°C (52 - 55 °F) [3]

Density 1.102 g/cm3 at 25 °C (77 °F) [3]

UN Number 2810 [1114]

Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of 3-acetylpyridin-
2(1H)-one.

1. Personal Protective Equipment (PPE) and Safety Measures:
e Always handle the chemical inside a certified chemical fume hood.[4]
o Wear appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile rubber).

o Safety goggles or a face shield.[2]

o Alab coat.

Ensure an eyewash station and safety shower are readily accessible.[4]

N

. Waste Collection and Segregation:

Do not dispose of 3-acetylpyridin-2(1H)-one down the drain.[2][4][5]

Do not mix with other waste streams unless explicitly instructed by your EHS department.
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e Collect all waste containing 3-acetylpyridin-2(1H)-one (e.g., unused product, contaminated
consumables) in a designated, properly labeled, and sealed waste container.[2][4]

3. Waste Container Labeling:

e The waste container must be clearly labeled as "Hazardous Waste."

e The label should include:

o

The full chemical name: 3-acetylpyridin-2(1H)-one.

[e]

The approximate concentration and quantity of the waste.

o

Hazard pictograms (e.g., toxic).

The date of accumulation.

[¢]

4. Storage of Chemical Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.

o Keep the container away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[4]

5. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through a licensed and
certified hazardous waste disposal company.[2]

» Provide the disposal company with a copy of the Safety Data Sheet for 3-acetylpyridine (as a
proxy for 3-acetylpyridin-2(1H)-one).

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
acetylpyridin-2(1H)-one.
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Caption: Logical workflow for the safe disposal of 3-acetylpyridin-2(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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